(S)-Didemethylamino Citalopram Carboxylic Acid
(S)-Didemethylamino Citalopram Carboxylic Acid
Brand Name:
Vulcanchem
CAS No.:
766508-94-5
VCID:
VC0131263
InChI:
InChI=1S/C18H14FNO3/c19-15-4-2-14(3-5-15)18(8-7-17(21)22)16-6-1-12(10-20)9-13(16)11-23-18/h1-6,9H,7-8,11H2,(H,21,22)/t18-/m0/s1
SMILES:
C1C2=C(C=CC(=C2)C#N)C(O1)(CCC(=O)O)C3=CC=C(C=C3)F
Molecular Formula:
C18H14FNO3
Molecular Weight:
311.3 g/mol
(S)-Didemethylamino Citalopram Carboxylic Acid
CAS No.: 766508-94-5
Reference Standards
VCID: VC0131263
Molecular Formula: C18H14FNO3
Molecular Weight: 311.3 g/mol
| CAS No. | 766508-94-5 |
|---|---|
| Product Name | (S)-Didemethylamino Citalopram Carboxylic Acid |
| Molecular Formula | C18H14FNO3 |
| Molecular Weight | 311.3 g/mol |
| IUPAC Name | 3-[(1S)-5-cyano-1-(4-fluorophenyl)-3H-2-benzofuran-1-yl]propanoic acid |
| Standard InChI | InChI=1S/C18H14FNO3/c19-15-4-2-14(3-5-15)18(8-7-17(21)22)16-6-1-12(10-20)9-13(16)11-23-18/h1-6,9H,7-8,11H2,(H,21,22)/t18-/m0/s1 |
| Standard InChIKey | JSYNRZJODZWUKX-SFHVURJKSA-N |
| Isomeric SMILES | C1C2=C(C=CC(=C2)C#N)[C@](O1)(CCC(=O)O)C3=CC=C(C=C3)F |
| SMILES | C1C2=C(C=CC(=C2)C#N)C(O1)(CCC(=O)O)C3=CC=C(C=C3)F |
| Canonical SMILES | C1C2=C(C=CC(=C2)C#N)C(O1)(CCC(=O)O)C3=CC=C(C=C3)F |
| Synonyms | (1S)-5-Cyano-1-(4-fluorophenyl)-1,3-dihydro-1-isobenzofuranpropanoic Acid; (S)-3-[5-Cyano-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-1-yl]propionic Acid; |
| PubChem Compound | 11312947 |
| Last Modified | Nov 11 2021 |
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